Cas no 1527-34-0 (4-(Diethoxyphosphinyl)benzoic Acid)

• Product Name: 4-(Diethoxyphosphinyl)benzoic Acid
• CAS No: 1527-34-0
• MF: C₁₁H₁₅O₅P
• MW: 258.207564592361
• MDL: MFCD01872486
• CID: 134481
• PubChem ID: 2773688
• Update Time: 2025-10-28

4-(Diethoxyphosphinyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(diethoxyphosphinyl)-
• DIETHYL(4-CARBOXYPHENYL)PHOSPHONATE
• 4-(Diethoxyphosphinyl)benzoic Acid
• 4-diethoxyphosphorylbenzoic acid
• DIETHYL 4-CARBOXYPHENYLPHOSPHONATE
• 4-Diaethoxyphosphoryl-benzoesaeure
• 4-diethoxyphosphoryl-benzoic acid
• Benzoic acid,4-(diethoxyphosphinyl)
• CHEMPACIFIC 60142
• 4-(DIETHOXY-PHOSPHORYL)-BENZOIC ACID
• p-Phosphonobenzoic Acid P,P-Diethyl Ester
• AKOS015912023
• MFCD01872486
• 1527-34-0
• 4-(Diethoxyphosphoryl)-benzoic acid
• DTXSID70378642
• PS-11109
• FT-0666722
• 4-(diethoxyphosphoryl)benzoic acid
• RJRFVLZYAYSKHD-UHFFFAOYSA-N
• CS-0360164
• SCHEMBL2207123
• Benzoic acid, 4-(diethoxyphosphinyl)-
• Diethyl(4-carboxyphenyl)phosphonate, 98 %

• MDL： MFCD01872486
• Inchi： 1S/C11H15O5P/c1-3-15-17(14,16-4-2)10-7-5-9(6-8-10)11(12)13/h5-8H,3-4H2,1-2H3,(H,12,13)
• InChI Key： RJRFVLZYAYSKHD-UHFFFAOYSA-N
• SMILES： P(C1C=CC(C(=O)O)=CC=1)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 258.06600
• Monoisotopic Mass: 258.06571057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 382°Cat760mmHg
• Flash Point: 184.8°C
• Refractive Index: 1.514
• PSA: 82.64000
• LogP: 2.27620

4-(Diethoxyphosphinyl)benzoic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(Diethoxyphosphinyl)benzoic Acid

Introduction to 4-(Diethoxyphosphinyl)benzoic Acid (CAS No. 1527-34-0)

4-(Diethoxyphosphinyl)benzoic Acid, identified by the CAS number 1527-34-0, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of organophosphorus derivatives and has garnered considerable attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of 4-(Diethoxyphosphinyl)benzoic Acid consists of a benzoic acid core substituted with a diethoxyphosphinyl group. This configuration imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the diethoxyphosphinyl moiety enhances its utility in the development of complex organic molecules, particularly in the synthesis of phosphine-based ligands and catalysts.

In recent years, the pharmaceutical industry has shown increasing interest in organophosphorus compounds due to their diverse biological activities. 4-(Diethoxyphosphinyl)benzoic Acid has been explored for its potential role in drug discovery, particularly as a precursor for designing novel therapeutic agents. Its ability to participate in various chemical transformations makes it a versatile building block for medicinal chemists.

One of the most compelling aspects of 4-(Diethoxyphosphinyl)benzoic Acid is its application in the synthesis of phosphine ligands, which are widely used in transition metal catalysis. These ligands play a crucial role in facilitating various organic reactions, including cross-coupling reactions that are fundamental to modern drug synthesis. The benzoic acid moiety provides additional functionality, allowing for further derivatization and customization of the compound's properties.

Recent studies have highlighted the importance of organophosphorus compounds in developing new materials and technologies. For instance, researchers have investigated the use of 4-(Diethoxyphosphinyl)benzoic Acid in creating advanced polymers and coatings that exhibit enhanced thermal and mechanical stability. These findings underscore the compound's broad applicability beyond traditional pharmaceutical applications.

The chemical reactivity of 4-(Diethoxyphosphinyl)benzoic Acid also makes it a valuable tool in analytical chemistry. Its ability to form stable complexes with metal ions has been exploited in developing new analytical methods for detecting trace amounts of metals in environmental and biological samples. This capability is particularly relevant in fields such as environmental monitoring and clinical diagnostics.

In addition to its synthetic and analytical applications, 4-(Diethoxyphosphinyl)benzoic Acid has been studied for its potential biological activities. Preliminary research suggests that this compound may exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for developing new therapeutic strategies. However, further investigation is needed to fully elucidate its pharmacological profile and potential side effects.

The production and handling of 4-(Diethoxyphosphinyl)benzoic Acid require strict adherence to good manufacturing practices (GMP) to ensure consistency and purity. Industrial-scale synthesis involves multi-step reactions that must be carefully controlled to minimize byproduct formation. Advanced purification techniques, such as column chromatography and recrystallization, are often employed to obtain high-purity material suitable for research and commercial applications.

The safety profile of 4-(Diethoxyphosphinyl)benzoic Acid is another critical consideration. While it is not classified as a hazardous substance under current regulations, proper handling procedures must be followed to prevent exposure. Personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when working with this compound. Additionally, adequate ventilation should be maintained to prevent inhalation of dust or vapors.

The future prospects for 4-(Diethoxyphosphinyl)benzoic Acid are promising, with ongoing research exploring new applications and refining synthetic methodologies. As our understanding of organophosphorus chemistry continues to grow, it is likely that this compound will play an increasingly important role in both academic research and industrial applications.